Cas no 921475-42-5 (2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide)

2-(2-{(3-Chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide is a synthetic organic compound featuring a thiazole core functionalized with a urea linkage and an acetamide side chain. Its structural design incorporates a 3-chlorophenyl group, enhancing binding specificity in potential biological applications. The compound’s modular architecture allows for versatility in interactions with molecular targets, making it a candidate for research in medicinal chemistry, particularly in enzyme inhibition or receptor modulation. The presence of both polar (urea, acetamide) and hydrophobic (3-methylbutyl, chlorophenyl) moieties contributes to balanced solubility and bioavailability. This compound may serve as a scaffold for further derivatization in drug discovery or biochemical studies.
2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide structure
921475-42-5 structure
Product Name:2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide
CAS No:921475-42-5
MF:C17H21ClN4O2S
MW:380.892241239548
CID:6026114
PubChem ID:41211503
Update Time:2025-08-05

2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide
    • 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(3-methylbutyl)acetamide
    • 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide
    • F2096-0994
    • AKOS024627151
    • 921475-42-5
    • 2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-isopentylacetamide
    • Inchi: 1S/C17H21ClN4O2S/c1-11(2)6-7-19-15(23)9-14-10-25-17(21-14)22-16(24)20-13-5-3-4-12(18)8-13/h3-5,8,10-11H,6-7,9H2,1-2H3,(H,19,23)(H2,20,21,22,24)
    • InChI Key: QHOSRMMWFCJKQR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(NC1=NC(=CS1)CC(NCCC(C)C)=O)=O

Computed Properties

  • Exact Mass: 380.1073748g/mol
  • Monoisotopic Mass: 380.1073748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 111Ų

2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide Pricemore >>

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Additional information on 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide

Comprehensive Overview of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide (CAS No. 921475-42-5)

The compound 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide, identified by its CAS No. 921475-42-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a 1,3-thiazole core and a 3-chlorophenyl moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. This compound is often discussed in the context of drug discovery, enzyme inhibition, and molecular targeting, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the demand for small-molecule inhibitors and bioactive compounds has surged, driven by advancements in high-throughput screening and computational chemistry. Researchers are particularly intrigued by the carbamoylamino and acetamide functional groups in this molecule, which are known to interact with biological targets such as kinases and receptors. These interactions are critical for developing treatments for conditions like inflammatory diseases and metabolic disorders, topics frequently searched in academic and medical databases.

The synthesis of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide involves multi-step organic reactions, including amide coupling and heterocyclic formation. Its CAS No. 921475-42-5 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's lipophilicity and molecular weight are optimized for bioavailability, a key consideration in modern pharmacokinetic studies.

From an industrial perspective, this compound is part of a growing market for custom synthesis and contract research. Companies specializing in fine chemicals and intermediates often list it in their portfolios, catering to clients in academia and biotechnology. Its relevance to cancer research and neurodegenerative diseases further amplifies its commercial value, as these areas dominate current scientific funding and public interest.

Environmental and safety profiles of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methylbutyl)acetamide are also under scrutiny, reflecting broader societal concerns about green chemistry and sustainable manufacturing. Regulatory agencies emphasize the need for eco-friendly solvents and waste reduction in its production, topics frequently queried in SEO-driven searches by industry professionals.

In summary, CAS No. 921475-42-5 represents a convergence of cutting-edge science and practical applications. Its structural complexity and functional versatility position it as a valuable tool for addressing some of today's most pressing health challenges, while its commercial and environmental implications ensure its continued relevance in global research and development.

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